Cas no 1484652-42-7 (2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 1484652-42-7
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• MDL: MFCD21315528
• CID: 5219334
• PubChem ID: 65858973
• Update Time: 2025-10-29

2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetonitrile, 4-bromo-1,3-dimethyl-
• 2-(4-Bromo-1,3-dimethyl-1h-pyrazol-5-yl)acetonitrile
• 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile

• MDL： MFCD21315528
• Inchi： 1S/C7H8BrN3/c1-5-7(8)6(3-4-9)11(2)10-5/h3H2,1-2H3
• InChI Key： GRNJWBVCGMDMDE-UHFFFAOYSA-N
• SMILES： N1(C)C(CC#N)=C(Br)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile

Comprehensive Guide to 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1484652-42-7)

2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1484652-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is widely utilized as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the 4-bromo-1,3-dimethyl-1H-pyrazole core and the reactive acetonitrile group, make it a versatile building block for drug discovery and material science applications.

The growing demand for pyrazole-based compounds in medicinal chemistry has propelled interest in this molecule. Researchers are particularly intrigued by its potential in developing kinase inhibitors and anti-inflammatory agents, which align with current trends in targeted cancer therapies and immunomodulation. The presence of the bromine substituent at the 4-position offers valuable opportunities for further functionalization through cross-coupling reactions, making 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile a crucial intermediate in modern synthetic chemistry.

From a chemical perspective, CAS 1484652-42-7 exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its molecular weight of 213.08 g/mol and the presence of both lipophilic (dimethylpyrazole) and polar (acetonitrile) moieties contribute to interesting solubility properties that can be tailored for specific applications. These physicochemical properties are frequently searched by researchers evaluating this compound for their synthetic projects.

The synthetic utility of 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile extends across multiple domains. In pharmaceutical research, it serves as a precursor for various heterocyclic systems that are prevalent in drug candidates. The agrochemical industry values this compound for developing novel crop protection agents, particularly in light of increasing global concerns about food security and sustainable agriculture. These applications address current hot topics in scientific and industrial communities, making information about this compound highly relevant in academic and patent literature searches.

Quality control and analytical characterization of 1484652-42-7 are critical aspects for researchers and manufacturers. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to verify the purity and identity of this compound. The typical purity specifications (>97% by HPLC) meet the rigorous requirements of most synthetic applications. These technical details are frequently queried by quality assurance professionals and procurement specialists in the chemical industry.

Market trends indicate steady growth in demand for pyrazole derivatives like 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile. The compound's availability from specialty chemical suppliers and custom synthesis providers has expanded in recent years, reflecting its importance in contemporary research. Pricing information and lead times for this material are common search queries among purchasing agents at research institutions and pharmaceutical companies.

Safety considerations for handling CAS 1484652-42-7 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. These practical handling considerations are often sought by laboratory technicians and safety officers implementing proper chemical management protocols.

The future outlook for 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile appears promising, particularly as research continues into novel heterocyclic compounds for biomedical applications. Its structural features position it as a valuable scaffold for developing new chemical entities addressing unmet medical needs. This forward-looking perspective resonates with researchers exploring next-generation therapeutic agents and innovative material solutions.

For synthetic chemists interested in working with 1484652-42-7, numerous literature references demonstrate its utility in multi-step syntheses. The compound's reactivity has been explored in various peer-reviewed publications and patent applications, particularly in the context of palladium-catalyzed coupling reactions. These technical applications are frequently researched by organic chemists designing novel synthetic routes.

Storage recommendations for 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile typically suggest keeping the material in a cool, dry place protected from light. Under these conditions, the compound maintains its stability for extended periods, making it convenient for laboratory inventory management. These practical storage considerations are valuable information for laboratory managers and inventory specialists.

In conclusion, 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1484652-42-7) represents an important building block in modern chemical synthesis. Its unique structural features, combined with growing applications in pharmaceutical and agrochemical research, ensure its continued relevance in scientific and industrial contexts. The compound's versatility and synthetic utility make it a subject of ongoing interest across multiple chemistry disciplines.